Methyl 5-acetylpicolinate

• Molecular Formula: C9H9NO3
• Molecular Weight: 179.17 g/mol
• IUPAC Name: methyl 5-acetylpyridine-2-carboxylate
• InChI: InChI=1S/C9H9NO3/c1-6(11)7-3-4-8(10-5-7)9(12)13-2/h3-5H,1-2H3
• InChI Key: KLJJOJMOIOMVOG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=C(C=C1)C(=O)OC

Description

Methyl 5-acetylpicolinate is a useful research compound. Its molecular formula is C9H9NO3 and its molecular weight is 179.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(6-Bromopyridin-3-yl)ethanone (5.00 g), propane-1,3-diylbis(diphenyl phosphine) (1.546 g), DMF (55 mL), methanol (30 mL), and triethylamine (10.5 mL) were mixed, and the inside of the reaction vessel was degassed and replaced with argon. Palladium acetate (II) (842 mg) was added thereto, and then the inside of the reaction vessel was replaced with carbon monoxide and stirred at 70° C. for 2 days. After leaving to be cooled to room temperature, the reaction mixture was diluted with a mixed liquid of diethyl ether-ethyl acetate, and washed with water and saturated brine in this order. The organic layer was dried over anhydrous sodium sulfate, then the solvent was evaporated under reduced pressure, and the obtained residue was purified by silica gel column chromatography (hexane-ethyl acetate) to obtain methyl 5-acetylpyridine-2-carboxylate (1.16 g).